Cas no 1314-68-7 (Rhenium(VII) oxide)

• Product Name: Rhenium(VII) oxide
• CAS No: 1314-68-7
• MF: O₇Re₂
• MW: 484.409802436829
• MDL: MFCD00011199
• CID: 135910
• Update Time: 2025-05-23

Rhenium(VII) oxide Chemical and Physical Properties

Names and Identifiers

• Rhenium heptoxide
• Rhenium oxide (Re2O7)
• RHENIUM(VII) OXIDE
• trioxo(trioxorheniooxy)rhenium
• Dirhenium heptoxide
• rhenium oxide
• Dirhenium heptaoxide
• Rhenium heptaoxide
• Re2O7
• 0DJ421156F
• trioxo-(trioxorheniooxy)rhenium
• Rhenium(vii)oxide
• Rhenium(VII) oxide (99.99%-Re)
• Rhenium(VII) oxide, 99.995% trace metals basis
• Rhenium(VII) oxide, >=99.9% trace metals basis
• Rhenium(VII) oxide

• MDL： MFCD00011199
• Inchi： 1S/7O.2Re
• InChI Key： NBGOSNNAAHDRLK-UHFFFAOYSA-N
• SMILES： [Re](=O)(=O)(=O)O[Re](=O)(=O)=O

Computed Properties

• Exact Mass: 485.87600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 112

Experimental Properties

• Color/Form: The oxide series of rhenium are known as reo2, reo3 and Re2O7. Re2O7 is the most stable, bright yellow crystalline powder, hexagonal crystal system. Deliquescent easily.
• Density: 6.103 g/mL at 25 °C(lit.)
• Melting Point: 220 °C (lit.)
• Boiling Point: 360 °C(lit.)
• Flash Point: 360°C
• Water Partition Coefficient: Soluble in water and alcohol.
• Stability/Shelf Life: hygroscopic
• PSA: 111.65000
• LogP: -0.78120
• Merck: 14,8178
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in water, ethanol, ether, ethyl acetate, dioxane and pyridine.

Rhenium(VII) oxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3260 8/PG 3
• WGK Germany：1
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S36/37/39; S45
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：
• HazardClass：5.1
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R34
• Packing Group：III
• Safety Term：5.1
• Packing Group：III
• Hazard Level：5.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Miscellaneous inorganic compounds Inorganic oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Rhenium(VII) oxide

Rhenium(VII) Oxide: A Comprehensive Overview

Rhenium(VII) oxide, also known as rhenium heptoxide or Re₂O₇, is a highly reactive and versatile compound with the CAS number 1314-68-7. This compound is a key material in various fields of chemistry, including catalysis, electronics, and materials science. Its unique properties have made it a subject of extensive research, particularly in recent years, where advancements in synthesis techniques and applications have been documented.

Rhenium heptoxide is a dark red crystalline solid with a melting point of 190°C and a boiling point of 410°C. It is highly soluble in water, forming rhenic acid (H₂ReO₄). The compound is notable for its strong oxidizing properties and its ability to act as both an oxidizing agent and a reducing agent under different conditions. These characteristics make it invaluable in various industrial processes, particularly in the production of rhenium-based catalysts.

Recent studies have highlighted the potential of rhenium(VII) oxide in the development of advanced materials. For instance, researchers have explored its role in the synthesis of rhenium-based nanoparticles, which exhibit exceptional catalytic activity in reactions such as hydrodesulfurization and hydrogenation. These nanoparticles are being considered for use in next-generation catalytic systems due to their high surface area and stability under harsh reaction conditions.

In addition to its catalytic applications, rhenium heptoxide has found utility in the field of electronics. It is used as a precursor for the synthesis of rhenium-based thin films, which are being investigated for their potential in high-performance electronic devices. Recent research has demonstrated that these films exhibit excellent electrical conductivity and thermal stability, making them suitable for applications in advanced integrated circuits and optoelectronic devices.

The environmental impact of rhenium(VII) oxide has also been a topic of interest. Studies have shown that while it is not inherently hazardous, its handling requires care due to its strong oxidizing nature. Researchers are actively exploring methods to minimize waste generation during its production and use, aligning with global efforts toward sustainable chemistry.

From a synthetic perspective, rhenium heptoxide can be prepared through various methods, including the oxidation of rhenium metal or rhenium compounds using agents such as nitric acid or hydrogen peroxide. Recent advancements have focused on optimizing these processes to improve yield and reduce costs. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of rhenium(VII) oxide, offering a more efficient alternative to traditional methods.

In conclusion, rhenium(VII) oxide remains a critical compound with diverse applications across multiple disciplines. Its unique chemical properties and versatility continue to drive innovative research, leading to new discoveries that expand its potential uses. As scientific understanding deepens, it is likely that rhenium heptoxide will play an even more prominent role in advancing modern technology and industry.